Cas no 85328-86-5 (2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-)

2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy- structure
85328-86-5 structure
Product Name:2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-
CAS No:85328-86-5
MF:C11H10O4
MW:206.194703578949
CID:664608
PubChem ID:13031686
Update Time:2024-03-02

2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-
    • 7-ethoxy-6-hydroxychromen-2-one
    • Inchi: 1S/C11H10O4/c1-2-14-10-6-9-7(5-8(10)12)3-4-11(13)15-9/h3-6,12H,2H2,1H3
    • InChI Key: OCCRKOWLAVGGOA-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(OCC)=C(O)C=C2C=C1

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.321±0.06 g/cm3(Predicted)
  • Boiling Point: 416.6±45.0 °C(Predicted)
  • pka: 9.07±0.20(Predicted)
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